Cas no 324575-10-2 (Tributylmethylphosphonium Bis(trifluoromethanesulfonyl)imide)

• Product Name: Tributylmethylphosphonium Bis(trifluoromethanesulfonyl)imide
• CAS No: 324575-10-2
• MF: C₁₅H₃₀F₆NO₄PS₂
• MW: 497.497184276581
• MDL: MFCD15072200
• CID: 853865
• PubChem ID: 87561527
• Update Time: 2025-05-20

Tributylmethylphosphonium Bis(trifluoromethanesulfonyl)imide Chemical and Physical Properties

Names and Identifiers

• Phosphonium, tributylmethyl-, salt with 1,1,1-trifluoro-N-[(trifluoromethyl)sulfonyl]methanesulfonamide (1:1) OTHER CA INDEX NAMES: Methanesulfonamide, 1,1,1-trifluoro-N-[(trifluoromethyl)sulfonyl]-, ion(1-), tributylmethylphosphonium
• Tributylmethylphosphonium Bis(trifluoromethanesulfonyl)imide
• bis(trifluoromethylsulfonyl)azanide,tributyl(methyl)phosphanium
• NULL
• Phosphonium, tributylmethyl-, salt with 1,1,1-trifluoro-N-[(trifluoromethyl)sulfonyl]methanesulfonamide (1:1) OTHER CA INDEX
• Phosphonium, tributylmethyl-, salt with 1,1,1-trifluoro-N-[(trifluoromethyl)sulfonyl]methanesulfonamide (1:1) OTHER CA INDEX NAMES: Methanesulfonamide, 1,1,1-trifluoro-N-[(trifluoromethyl)sulfonyl]-,
• Phosphonium, tributylmethyl-, salt with1,1,1-trifluoro-N-[(trifluoromethyl)sulfonyl]methanesulfonamide (1:1)OTHER CA INDEX
• tributyl(methyl)phosphonium bis((trifluoromethyl)sulfonyl)amide
• tributylmethylphosphonium bis(trifluoromethylsulfonyl)imide
• TributylmethylphosphoniumBis(trifluoromethanesulfonyl)imide
• methyl tributyl phosphonium bis(trifluoromethanesulfonyl)amide
• DTXSID00659835
• T2680
• T72293
• Tributyl(methyl)phosphanium bis(trifluoromethanesulfonyl)azanide
• CS-0197151
• MFCD15072200
• bis(trifluoromethylsulfonyl)azanide;tributyl(methyl)phosphanium
• 324575-10-2
• BISTRIFLYLIMIDE ANION; TRIBUTYL(METHYL)PHOSPHANIUM
• Methyltributylphosphonium bis(trifluoromethylsulfonyl)imide
• tributyl(methyl)phosphanium; trifluoro[(trifluoromethanesulfonylazanidyl)sulfonyl]methane

• MDL： MFCD15072200
• Inchi： 1S/C13H30P.C2F6NO4S2/c1-5-8-11-14(4,12-9-6-2)13-10-7-3;3-1(4,5)14(10,11)9-15(12,13)2(6,7)8/h5-13H2,1-4H3;/q+1;-1
• InChI Key： YJPDLBMZLGTDRZ-UHFFFAOYSA-N
• SMILES： S(C(F)(F)F)([N-]S(C(F)(F)F)(=O)=O)(=O)=O.[P+](C)(CCCC)(CCCC)CCCC

Computed Properties

• Exact Mass: 497.12600
• Monoisotopic Mass: 497.12580676g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 13
• Complexity: 472
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 86Ų

Experimental Properties

• Density: 1.28 g/cm3 (800 Torr),
• Melting Point: 16 ºC
• Refractive Index: 1.4350 to 1.4390
• PSA: 98.63000
• LogP: 8.25500

Tributylmethylphosphonium Bis(trifluoromethanesulfonyl)imide Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313

Related Categories

• Solvents and Organic Chemicals Organic Compounds

Additional information on Tributylmethylphosphonium Bis(trifluoromethanesulfonyl)imide

Recent Advances in the Application of Tributylmethylphosphonium Bis(trifluoromethanesulfonyl)imide (CAS: 324575-10-2) in Chemical and Biomedical Research

Tributylmethylphosphonium Bis(trifluoromethanesulfonyl)imide (CAS: 324575-10-2) is a phosphonium-based ionic liquid that has garnered significant attention in recent years due to its unique physicochemical properties and potential applications in chemical and biomedical research. This research briefing aims to provide an overview of the latest advancements in the utilization of this compound, focusing on its synthesis, characterization, and applications in various fields, including catalysis, drug delivery, and biomedical engineering.

The compound's structure, featuring a phosphonium cation and a bis(trifluoromethanesulfonyl)imide anion, confers exceptional thermal stability, low volatility, and high ionic conductivity. These properties make it an attractive candidate for use in high-temperature reactions, electrochemical devices, and as a solvent or catalyst in organic synthesis. Recent studies have explored its potential in enhancing the efficiency of chemical reactions, particularly in the context of green chemistry and sustainable processes.

In the biomedical field, Tributylmethylphosphonium Bis(trifluoromethanesulfonyl)imide has been investigated for its role in drug delivery systems. Its ability to form stable ionic liquids with active pharmaceutical ingredients (APIs) has been leveraged to improve drug solubility, bioavailability, and controlled release. For instance, researchers have demonstrated its efficacy in enhancing the delivery of poorly water-soluble drugs, thereby addressing a critical challenge in pharmaceutical development.

Moreover, the compound's biocompatibility and low toxicity profile have spurred interest in its use for biomedical applications. Recent in vitro and in vivo studies have shown promising results, indicating its potential as a carrier for targeted drug delivery and as a component in biosensors. These findings underscore the versatility of Tributylmethylphosphonium Bis(trifluoromethanesulfonyl)imide and its potential to bridge the gap between chemical innovation and biomedical applications.

Despite these advancements, challenges remain in optimizing the synthesis and scalability of this compound for industrial and clinical use. Future research directions may focus on refining its properties, exploring novel applications, and addressing any potential safety concerns. This briefing highlights the need for continued interdisciplinary collaboration to unlock the full potential of Tributylmethylphosphonium Bis(trifluoromethanesulfonyl)imide in both chemical and biomedical domains.